Cas no 2137991-78-5 (2-Methyl-1-(2-methylpiperidin-4-yl)piperazine)

• Product Name: 2-Methyl-1-(2-methylpiperidin-4-yl)piperazine
• CAS No: 2137991-78-5
• MF: C₁₁H₂₃N₃
• MW: 197.320422410965
• CID: 6148808
• PubChem ID: 165450617
• Update Time: 2025-06-11

2-Methyl-1-(2-methylpiperidin-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• EN300-714051
• 2137991-78-5
• 2-methyl-1-(2-methylpiperidin-4-yl)piperazine
• 2-Methyl-1-(2-methylpiperidin-4-yl)piperazine

• Inchi： 1S/C11H23N3/c1-9-7-11(3-4-13-9)14-6-5-12-8-10(14)2/h9-13H,3-8H2,1-2H3
• InChI Key： LRUAANSZNMINGH-UHFFFAOYSA-N
• SMILES： N1(CCNCC1C)C1CCNC(C)C1

Computed Properties

• Exact Mass: 197.189197746g/mol
• Monoisotopic Mass: 197.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 27.3Ų

Additional information on 2-Methyl-1-(2-methylpiperidin-4-yl)piperazine

Introduction to 2-Methyl-1-(2-methylpiperidin-4-yl)piperazine (CAS No. 2137991-78-5)

2-Methyl-1-(2-methylpiperidin-4-yl)piperazine, with the CAS number 2137991-78-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring and a substituted piperidine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-Methyl-1-(2-methylpiperidin-4-yl)piperazine is defined by its molecular formula, C₁₃H₂₄N₂. The presence of the piperazine and piperidine rings provides a scaffold that can interact with various biological targets, such as receptors and enzymes. This structural versatility is crucial for its potential use in drug discovery and development.

Recent studies have highlighted the pharmacological activities of 2-Methyl-1-(2-methylpiperidin-4-yl)piperazine. One notable area of research is its interaction with the central nervous system (CNS). Preclinical studies have shown that this compound exhibits modulatory effects on neurotransmitter systems, particularly serotonin and dopamine. These findings suggest that 2-Methyl-1-(2-methylpiperidin-4-yl)piperazine could be a valuable lead compound for the development of new treatments for neurological disorders such as depression, anxiety, and Parkinson's disease.

In addition to its CNS activities, 2-Methyl-1-(2-methylpiperidin-4-yl)piperazine has been investigated for its potential anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These anti-inflammatory effects make it a potential candidate for treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 2-Methyl-1-(2-methylpiperidin-4-yl)piperazine is also an important consideration in its development as a therapeutic agent. Preliminary toxicological studies have indicated that this compound exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

Synthetic methods for the preparation of 2-Methyl-1-(2-methylpiperidin-4-yl)piperazine have been reported in the literature. One common approach involves the reaction of 4-piperidone monohydrate hydrochloride with 1-methylpiperazine in the presence of a base, followed by methylation to introduce the methyl groups. This synthetic route provides a scalable and efficient method for producing the compound in sufficient quantities for preclinical and clinical studies.

The application of computational chemistry tools has also played a significant role in understanding the properties of 2-Methyl-1-(2-methylpiperidin-4-yl)piperazine. Molecular modeling studies have provided insights into its binding interactions with target proteins, helping to optimize its structure for improved potency and selectivity. These computational approaches are essential for guiding the rational design of new derivatives with enhanced therapeutic properties.

In conclusion, 2-Methyl-1-(2-methylpiperidin-4-yl)piperazine (CAS No. 2137991-78-5) is a promising compound with diverse biological activities. Its potential applications in treating neurological disorders and inflammatory diseases make it an exciting area of ongoing research. As more data becomes available from preclinical and clinical studies, it is likely that this compound will continue to attract interest from both academic researchers and pharmaceutical companies.